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Compound of Interest

Compound Name: TK-642

Cat. No.: B12371675

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, operation, and
disposal of TK-642 (CAS Number: 2765183-10-4), a pyrazolopyrazine-based allosteric SHP2
inhibitor. Adherence to these procedures is critical to ensure personnel safety and maintain a
secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

While a comprehensive GHS classification for TK-642 is not fully detailed in available safety
data sheets, its nature as a potent, small molecule inhibitor necessitates stringent safety
precautions. The primary hazards are associated with inhalation, skin/eye contact, and
ingestion.

Recommended Personal Protective Equipment (PPE)

A risk assessment should always be conducted prior to handling. The following table
summarizes the recommended PPE for handling TK-642.
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PPE Category Specification Rationale

Wear chemical-impermeable )
) o Prevents skin contact and
Hand Protection gloves (e.g., Nitrile, Neoprene) ]
) ] absorption.[1]
inspected prior to use.

Wear tightly fitting safety

] goggles with side-shields Protects eyes from splashes
Eye Protection _
conforming to EN 166 (EU) or and dust.[1]
NIOSH (US).

Wear a flame-retardant and ) ]
) ) Protects against accidental
) impervious lab coat or ) o
Skin and Body spills and contamination of
coveralls. Ensure full coverage )
) personal clothing.[1]
of exposed skin.

Use in a well-ventilated area. If

dust or aerosols may be o )
_ _ Minimizes the risk of
Respiratory generated, a properly fitted nhalation
respirator (e.g., N95 or higher) '

may be necessary.

Safe Handling and Operational Plan

Engineering Controls:

e Ventilation: Always handle TK-642 in a well-ventilated laboratory or under a chemical fume
hood.[1]

« Ignition Sources: Keep away from all sources of ignition, including open flames, sparks, and
hot surfaces. Use non-sparking tools and explosion-proof equipment.[1]

o Emergency Equipment: Ensure that an emergency eyewash station and safety shower are
readily accessible.

Procedural Steps for Handling:

e Preparation:
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o Read and understand the Safety Data Sheet (SDS) thoroughly before beginning any work.
o Assemble all necessary PPE and ensure it is in good condition.

o Prepare your workspace by ensuring it is clean, uncluttered, and within a designated
containment area (e.g., fume hood).

e Handling:
o Avoid the formation of dust and aerosols.[1]
o Avoid contact with skin, eyes, and clothing.[1]
o Wash hands thoroughly after handling, even if gloves were worn.[1]
e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]
o Store away from incompatible materials and foodstuff containers.[1]

Spill and Emergency Procedures

« Spill:

o

Evacuate personnel from the immediate area.

[¢]

Remove all sources of ignition.[1]

[¢]

Wear appropriate PPE, including respiratory protection.

o

Contain the spill to prevent it from entering drains.

o

Absorb the spilled material with an inert absorbent (e.g., vermiculite, sand).

[¢]

Collect the absorbed material into a suitable, closed container for disposal.[1]

o First Aid:
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[e]

Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[1]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with
soap and plenty of water. Seek medical attention.[1]

o Eye Contact: Rinse with pure water for at least 15 minutes, holding the eyelids open. Seek
immediate medical attention.[1]

o Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[1]

Disposal Plan
All waste materials containing TK-642 must be treated as hazardous chemical waste.
e Collection:

o Collect all waste, including empty containers, contaminated PPE, and spill cleanup
materials, in a designated, properly labeled, and sealed hazardous waste container.

» Disposal:
o Arrange for disposal through a licensed professional waste disposal service.

o Adhere to all local, state, and federal regulations for hazardous waste disposal. Discharge
into the environment must be avoided.[1]

Experimental Context: TK-642 Signaling Pathway

TK-642 is an allosteric inhibitor of Src homology-2 containing protein tyrosine phosphatase 2
(SHP2). SHP2 is a critical signaling node that positively regulates the RAS-ERK and PISK-AKT
pathways, which are frequently hyperactivated in cancer and drive cell proliferation and
survival. By inhibiting SHP2, TK-642 can suppress these downstream signaling cascades.
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Caption: TK-642 inhibits SHP2, blocking downstream RAS-ERK and PI3K-AKT signaling
pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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